Cas no 1155878-14-0 (N-Me-D-Ala-OH hydrochloride)

• Product Name: N-Me-D-Ala-OH hydrochloride
• CAS No: 1155878-14-0
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD00797880
• CID: 1204506
• Update Time: 2025-06-11

N-Me-D-Ala-OH hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-D-alanine hydrochloride (1:1)
• N-(methyl-d3)acetamide
• C-Trideutero-N-methyl-acetamid
• (cyclopropylmethyl)(methyl)amine hydrochloride
• N-Methyl-D-alanin, Hydrochlorid
• N-trideuteriomethyl-acetamide
• N-methyl-d3 acetamide
• SureCN273581
• N-cyclopropylmethyl-N-methylamine
• N-methyl-cyclopropylmethyl amine
• cyclopropylmethyl-methyl-amine
• N-Trideuteromethyl-acetamid
• (N-methylaminomethyl)cyclopropane
• Ambcb4033531
• (Cyclopropylmethyl)methylamine
• N-methyl-D-alanine , hydrochloride
• CTK6I5353
• 1-cyclo-propyl-N-methylmethanamine
• ACMC-209et0
• AC1Q418C
• Cyclopropylmethyl-methylamine
• (cyclopropylmethyl)(methyl)amine
• AGN-PC-00K34J
• H-N-Me-D-Ala-OH·HCl
• N-methyl-D-alanine , hyd
• N-Me-D-Ala-OH hydrochloride

• MDL： MFCD00797880
• Inchi： 1S/C4H9NO2.ClH/c1-3(5-2)4(6)7;/h3,5H,1-2H3,(H,6,7);1H/t3-;/m1./s1
• InChI Key： QYXBNPBZWXNBGN-AENDTGMFSA-N
• SMILES： Cl.OC([C@@H](C)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Me-D-Ala-OH hydrochloride

N-Me-D-Ala-OH Hydrochloride (CAS No. 1155878-14-0): A Comprehensive Guide to Its Properties and Applications

N-Me-D-Ala-OH hydrochloride (CAS No. 1155878-14-0) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and biochemical studies. This compound, also known as N-Methyl-D-alanine hydrochloride, is a derivative of the non-proteinogenic amino acid D-alanine, modified with a methyl group at the nitrogen atom. Its unique structure and properties make it a valuable building block in modern drug discovery and biotechnology applications.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality amino acid derivatives like N-Me-D-Ala-OH hydrochloride. Researchers are particularly interested in its role in improving peptide stability and bioavailability, two critical factors in drug development. The compound's chiral purity and chemical stability make it especially useful for creating modified peptides with enhanced pharmacological properties.

From a chemical perspective, N-Me-D-Ala-OH hydrochloride demonstrates excellent solubility in water and polar organic solvents, which facilitates its use in various synthetic protocols. The hydrochloride salt form ensures better handling characteristics and improved shelf life compared to the free base form. Its molecular weight of 153.59 g/mol and precise structural characteristics allow for accurate incorporation into complex molecular architectures.

Recent advancements in cancer research and antibiotic development have highlighted the importance of modified amino acids like N-Me-D-Ala-OH hydrochloride. Scientists are exploring its potential in creating novel peptide-based drugs that can overcome limitations of conventional small molecule therapeutics. The compound's ability to influence peptide conformation and receptor binding makes it particularly valuable in designing targeted therapies.

Quality control is paramount when working with N-Me-D-Ala-OH hydrochloride. Reputable suppliers provide comprehensive analytical data including HPLC purity, chiral purity, and residual solvent analysis to ensure the material meets rigorous research standards. Proper storage conditions (typically 2-8°C in a dry environment) are essential to maintain the compound's integrity over time.

The synthesis of N-Me-D-Ala-OH hydrochloride involves sophisticated organic chemistry techniques, often starting from D-alanine or its protected derivatives. The methylation step requires careful control to ensure high yield and purity. Modern synthetic approaches emphasize green chemistry principles to minimize environmental impact while maintaining product quality.

In the context of personalized medicine and biopharmaceutical innovation, N-Me-D-Ala-OH hydrochloride represents an important tool for medicinal chemists. Its applications extend beyond traditional peptide synthesis to include drug conjugation, biomarker development, and molecular imaging applications. The compound's versatility continues to inspire new research directions in both academic and industrial settings.

As regulatory requirements for pharmaceutical ingredients become more stringent, the importance of well-characterized compounds like N-Me-D-Ala-OH hydrochloride increases. Researchers must consider ICH guidelines and GMP standards when selecting starting materials for drug development programs. This compound's established synthetic routes and thorough characterization make it a reliable choice for critical research applications.

The future of N-Me-D-Ala-OH hydrochloride looks promising as new applications emerge in biocatalysis and enzyme engineering. Its structural features may contribute to the development of novel enzyme inhibitors or allosteric modulators. The compound's potential in creating peptide mimetics also opens doors to innovative therapeutic approaches for challenging disease targets.

For researchers seeking alternatives to conventional amino acid derivatives, N-Me-D-Ala-OH hydrochloride offers distinct advantages in terms of metabolic stability and structural diversity. Its growing popularity reflects broader trends in pharmaceutical science toward more sophisticated and targeted molecular designs. As the field of peptide therapeutics expands, this compound will likely play an increasingly important role in cutting-edge research and development.